Cas no 1505796-75-7 (2-Bromo-4,5-dimethylthiophene-3-carbonitrile)

• Product Name: 2-Bromo-4,5-dimethylthiophene-3-carbonitrile
• CAS No: 1505796-75-7
• MF: C₇H₆BrNS
• MW: 216.098239421844
• CID: 5695641
• PubChem ID: 83679825
• Update Time: 2023-10-14

2-Bromo-4,5-dimethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1505796-75-7
• 2-Bromo-4,5-dimethylthiophene-3-carbonitrile
• 2-Bromo-4,5-dimethyl-thiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 2-bromo-4,5-dimethyl-

• Inchi： 1S/C7H6BrNS/c1-4-5(2)10-7(8)6(4)3-9/h1-2H3
• InChI Key： HHILCJDDEXBLQX-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C)=C(C)S1

Computed Properties

• Exact Mass: 214.94043g/mol
• Monoisotopic Mass: 214.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 310.1±42.0 °C(Predicted)